Cas no 340257-58-1 (sodium hexanoate-d11)

• Product Name: sodium hexanoate-d11
• CAS No: 340257-58-1
• MF: C₆H₁₁NaO₂
• MW: 149.207891702652
• CID: 918688
• PubChem ID: 90472108
• Update Time: 2025-04-19

sodium hexanoate-d11 Chemical and Physical Properties

Names and Identifiers

• sodium hexanoate-d11
• CS-0567937
• D98813
• HY-W099696S
• sodium;2,2,3,3,4,4,5,5,6,6,6-undecadeuteriohexanoate
• DB-321475
• 340257-58-1
• N-caproicacidsodiumsalt-d11

• Inchi： 1S/C6H12O2.Na/c1-2-3-4-5-6(7)8;/h2-5H2,1H3,(H,7,8);/q;+1/p-1/i1D3,2D2,3D2,4D2,5D2;
• InChI Key： UDWXLZLRRVQONG-PRPJRVKYSA-M
• SMILES： [Na+].[O-]C(C([2H])([2H])C([2H])([2H])C([2H])([2H])C([2H])([2H])C([2H])([2H])[2H])=O

Computed Properties

• Exact Mass: 149.13500
• Monoisotopic Mass: 149.13471808g/mol
• Isotope Atom Count: 11
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 9
• Rotatable Bond Count: 4
• Complexity: 73.5
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 40.1Ų

Experimental Properties

• PSA: 40.13000
• LogP: 0.31660

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Fatty Acyls Medium-chain fatty acids
• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Fatty Acyls Fatty acids and conjugates Medium-chain fatty acids